Methyl 6-(2,6-difluoro-3-methylphenyl)picolinate

• Molecular Formula: C14H11F2NO2
• Molecular Weight: 263.24 g/mol
• IUPAC Name: methyl 6-(2,6-difluoro-3-methylphenyl)pyridine-2-carboxylate
• InChI: InChI=1S/C14H11F2NO2/c1-8-6-7-9(15)12(13(8)16)10-4-3-5-11(17-10)14(18)19-2/h3-7H,1-2H3
• InChI Key: BWONRRMUGAZSMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)F)C2=NC(=CC=C2)C(=O)OC)F

Description

Methyl 6-(2,6-difluoro-3-methylphenyl)picolinate is a useful research compound. Its molecular formula is C14H11F2NO2 and its molecular weight is 263.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 6-(2,6-difluoro-3-(trifluoromethylsulfonyloxy)-phenyl)picolinate (1.0 equiv.) in toluene was added Pd(dppf)Cl2-DCM (0.1 equiv.) followed by dimethyl zinc (3.0 equiv.). The solution turned from orange to bright yellow. The reaction was heated to 80° C. for 2 hours at which time, LC/MS analysis indicated complete conversion to product. The reaction was cooled to room temperature, diluted with ethyl acetate and washed with brine. The organic layer was dried with magnesium sulfate, filtered, and concentrated in vacuo to provide methyl 6-(2,6-difluoro-3-methylphenyl)picolinate as a brown oil in quantitative yield. LC/MS=264.0 (M+H), Rt=0.90 min.